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Compound of Interest

Compound Name: YX-2-107

Cat. No.: B15545157

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance on the stability and
long-term storage of YX-2-107, a selective and potent PROTAC (Proteolysis Targeting
Chimera) designed to degrade Cyclin-Dependent Kinase 6 (CDK6). Adherence to these
guidelines is critical for ensuring the integrity, performance, and reproducibility of your
experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for solid YX-2-1077

For long-term stability, solid YX-2-107 should be stored at -20°C in a dry, dark environment.[1]
[2] Following these conditions, the compound is expected to be stable for over three years. To
prevent contamination and degradation from moisture, ensure the container is tightly sealed.

Q2: How should | prepare and store YX-2-107 stock solutions?

It is recommended to prepare a concentrated stock solution in anhydrous dimethyl sulfoxide
(DMSO0).[1][3] For long-term storage of up to 6 months, aliquot the stock solution into single-
use vials and store at -80°C.[2][3] For shorter-term storage of up to 1 month, aliquots can be
stored at -20°C.[2][3] It is crucial to avoid repeated freeze-thaw cycles, as this can lead to
degradation of the compound.
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Q3: What is the stability of YX-2-107 in aqueous solutions or common biological buffers?

Currently, there is limited publicly available data on the stability of YX-2-107 in aqueous
solutions and common biological buffers. As a general precaution for PROTAC molecules, it is
advisable to prepare fresh dilutions in your aqueous buffer of choice immediately before each
experiment. PROTACs can be susceptible to hydrolysis and other forms of degradation in
agueous environments, which may impact experimental results.

Q4: Can | store diluted YX-2-107 working solutions for later use?

It is strongly recommended to use freshly prepared working solutions of YX-2-107 for each
experiment. The stability of the compound at low concentrations in aqueous-based buffers has
not been extensively characterized. Storing diluted solutions, even for a short period, may lead
to a loss of potency and variability in your results.

Q5: What is the metabolic stability of YX-2-1077?

In studies using mouse liver microsomes, YX-2-107 demonstrated good metabolic stability with
a half-life of 35 minutes.[4] For comparison, the CDK4/6 inhibitor palbociclib has a half-life of 56
minutes under similar conditions.[4] In pharmacokinetic studies in mice, YX-2-107 has a
plasma half-life of approximately one hour.[4]
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Issue

Potential Cause

Recommended Action

Inconsistent or lower than
expected activity in cell-based

assays.

Degradation of YX-2-107 in

stock or working solutions.

- Ensure stock solutions are
stored correctly at -80°C in
single-use aliquots. - Avoid
repeated freeze-thaw cycles. -
Prepare fresh working dilutions
in your cell culture medium
immediately before treating
cells. - Verify the quality of your
DMSO; use anhydrous, high-

purity solvent.

Adsorption to plasticware.

- Use low-adhesion
microplates and pipette tips. -
Consider pre-coating plates
with a blocking agent if

significant loss is suspected.

Variability between

experimental replicates.

Inconsistent preparation of

working solutions.

- Ensure thorough mixing
when preparing dilutions. -
Prepare a master mix of the
working solution to be added
to all relevant wells to minimize

pipetting variability.

Instability in aqueous buffer

during prolonged incubation.

- Minimize the time the
compound spends in aqueous
solution before being added to
the experimental system. - For
long-term experiments,
consider replenishing the
compound at regular intervals

if stability is a concern.

Complete loss of activity.

Improper long-term storage of

solid compound.

- Verify that the solid YX-2-107
has been consistently stored at
-20°C in a desiccated, dark
environment. - If there is any

doubt about the storage
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history, it is advisable to use a

fresh vial of the compound.

o - Prepare a fresh stock solution
Contamination of stock _ _
from a new vial of solid YX-2-

107.

solution.

Data Presentation

Table 1: Recommended Storage Conditions for YX-2-107

Storage Recommended

Form ) Key Considerations
Temperature Duration
Store in a dry, dark,
Solid Powder -20°C > 3 years[1] and tightly sealed
container.
o Aliquot into single-use
Stock Solution (in ]
-80°C Up to 6 months[2][3] vials to prevent
DMSO)
freeze-thaw cycles.
Aliquot into single-use
-20°C Up to 1 month[2][3] vials to prevent
freeze-thaw cycles.
] o Stability in aqueous
Working Solution (in Prepare fresh for each ) )
N/A solutions is not well-
aqueous buffer) use )
characterized.

Table 2: In Vitro and In Vivo Stability of YX-2-107

Parameter Value System
Metabolic Half-life 35 minutes[4] Mouse Liver Microsomes
Plasma Half-life ~1 hour[4] C57BL/6j mice
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Experimental Protocols

Protocol 1: Preparation of YX-2-107 Stock Solution

o Materials:
o YX-2-107 solid powder
o Anhydrous Dimethyl Sulfoxide (DMSQO), molecular biology grade
o Sterile, low-adhesion microcentrifuge tubes

» Procedure:

1. Allow the vial of solid YX-2-107 to equilibrate to room temperature before opening to
prevent condensation.

2. Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,
10 mM).

3. Add the calculated volume of DMSO to the vial containing the solid YX-2-107.

4. Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (to
no more than 37°C) may be applied if necessary.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations
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YX-2-107 Handling and Storage Workflow
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Caption: Workflow for handling and storing YX-2-107.
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YX-2-107 Mechanism of Action
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Caption: Mechanism of YX-2-107 induced CDK®6 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [YX-2-107 Technical Support Center: Stability and Long-
Term Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545157#yx-2-107-stability-and-long-term-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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